Cas no 1086381-85-2 (4-bromo-2-cyclobutylpyrimidine)

• Product Name: 4-bromo-2-cyclobutylpyrimidine
• CAS No: 1086381-85-2
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• MDL: MFCD11223250
• CID: 4570665
• PubChem ID: 45787577
• Update Time: 2025-10-12

4-bromo-2-cyclobutylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-cyclobutylpyrimidine

• MDL： MFCD11223250
• Inchi： 1S/C8H9BrN2/c9-7-4-5-10-8(11-7)6-2-1-3-6/h4-6H,1-3H2
• InChI Key： BSTCMYXYDPBVOO-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC=CC(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-bromo-2-cyclobutylpyrimidine

Chemical Profile of 4-bromo-2-cyclobutylpyrimidine (CAS No. 1086381-85-2)

4-bromo-2-cyclobutylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 1086381-85-2, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of both bromine and cyclobutyl substituents in its molecular framework imparts unique reactivity and makes it a valuable precursor for synthesizing more complex derivatives.

The molecular structure of 4-bromo-2-cyclobutylpyrimidine consists of a six-membered pyrimidine ring substituted at the 4-position with a bromine atom and at the 2-position with a cyclobutyl group. This configuration enhances its utility in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds under mild conditions. The bromine atom further facilitates nucleophilic substitution reactions, allowing for further functionalization of the molecule.

In recent years, 4-bromo-2-cyclobutylpyrimidine has garnered attention in medicinal chemistry due to its role as a key building block in the development of novel therapeutic agents. Pyrimidine derivatives are widely recognized for their biological activity, with many exhibiting potent pharmacological effects against various diseases. For instance, modifications of the pyrimidine core have led to the discovery of antiviral, anticancer, and antimicrobial compounds. The cyclobutyl group, in particular, has been shown to influence both the metabolic stability and binding affinity of drug candidates, making it an attractive feature for medicinal chemists.

One of the most compelling applications of 4-bromo-2-cyclobutylpyrimidine is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently dysregulated in cancer and inflammatory diseases. By incorporating this compound into drug design, researchers can develop selective inhibitors that target specific kinases implicated in disease progression. Recent studies have demonstrated that pyrimidine-based kinase inhibitors can modulate pathways such as EGFR (epidermal growth factor receptor), ALK (anaplastic lymphoma kinase), and JAK (janus kinase), offering promising therapeutic strategies.

The agrochemical industry has also leveraged 4-bromo-2-cyclobutylpyrimidine as a precursor for developing novel pesticides and herbicides. Pyrimidine derivatives exhibit broad-spectrum activity against pests and weeds by interfering with essential biological processes such as DNA replication and amino acid biosynthesis. The structural versatility of this compound allows chemists to fine-tune its properties for specific applications, ensuring efficacy while minimizing environmental impact. Innovations in green chemistry have further emphasized the importance of sustainable synthetic routes for producing such agrochemicals.

Advances in computational chemistry have significantly enhanced the design and optimization of molecules derived from 4-bromo-2-cyclobutylpyrimidine. Molecular modeling techniques enable researchers to predict the binding modes of potential drug candidates with high precision, reducing the time and cost associated with experimental screening. Additionally, machine learning algorithms have been employed to identify novel structural motifs within this class of compounds, accelerating the discovery process. These computational tools are particularly valuable when combined with experimental validation, ensuring that synthetic efforts are targeted towards biologically relevant derivatives.

The role of 4-bromo-2-cyclobutylpyrimidine extends beyond pharmaceuticals into materials science. Pyrimidine-based polymers exhibit unique electronic properties that make them suitable for use in organic semiconductors and optoelectronic devices. The bromine substituent provides anchoring points for further functionalization via polymerization techniques such as radical or cationic polymerization. Such materials are increasingly relevant in applications ranging from flexible electronics to solar cells, highlighting the interdisciplinary nature of modern chemical research.

In conclusion,4-bromo-2-cyclobutylpyrimidine (CAS No. 1086381-85-2) is a multifaceted compound with broad utility across multiple scientific domains. Its structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and agrochemicals. Ongoing research continues to uncover new applications for this compound, driven by advancements in synthetic methodologies and computational chemistry. As our understanding of molecular interactions deepens,4-bromo-2-cyclobutylpyrimidine is poised to remain at the forefront of chemical innovation.